4-(4-chlorophenyl)-N-(3,4-dimethoxybenzyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: 4-(4-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C24H21ClN2O3S/c1-29-20-10-5-16(13-21(20)30-2)14-26-24(28)23-22(27-11-3-4-12-27)19(15-31-23)17-6-8-18(25)9-7-17/h3-13,15H,14H2,1-2H3,(H,26,28)
• InChI Key: NPVBFSOWMXJKLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)C2=C(C(=CS2)C3=CC=C(C=C3)Cl)N4C=CC=C4)OC
• Molecular Formula: C24H21ClN2O3S
• Molecular Weight: 453.0 g/mol

Description

4-(4-chlorophenyl)-N-(3,4-dimethoxybenzyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C24H21ClN2O3S and its molecular weight is 452.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polyamide Research

Researchers have developed methodologies for synthesizing polyamides with distinct properties, such as high thermal stability and solubility in polar solvents. These materials exhibit useful levels of thermal stability, associated with relatively high glass transition temperatures, and are capable of forming transparent, flexible, and tough films (Hsiao, Yang, & Chen, 2000; Yang, Hsiao, & Yang, 1999).

Antimicrobial Studies

A study described the synthesis, characterization, and evaluation of antimicrobial activity of novel compounds, revealing their potential as bioactive agents (Spoorthy, Kumar, Rani, & Ravindranath, 2021). This work indicates the broader applicability of such compounds in developing antimicrobial agents.

Fluorescence and Solvent Effect Studies

Investigations into the solvent effects on absorption and fluorescence spectra of similar carboxamides have provided insights into their excited state behaviors, highlighting their potential in fluorescence studies and material sciences (Patil, Melavanki, Kapatkar, Ayachit, & Saravanan, 2011).

Applications in Heterocyclic Synthesis

Research into the reactivity of thiophenecarboxamides has led to the development of novel synthetic routes for heterocyclic compounds, demonstrating the compound's utility in organic synthesis and pharmaceutical development (Clayden, Turnbull, Helliwell, & Pinto, 2004).